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Compound of Interest

Compound Name: Boc-D-Asp(OBzl)-OH

Cat. No.: B2761181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility profile of N-α-tert-

Butoxycarbonyl-D-aspartic acid β-benzyl ester (Boc-D-Asp(OBzl)-OH), a critical building block

in solid-phase peptide synthesis (SPPS). Understanding the solubility of this reagent is

paramount for optimizing reaction conditions, ensuring efficient coupling, and preventing

aggregation, thereby improving the yield and purity of synthetic peptides.

Physicochemical Properties
Property Value

Molecular Formula C₁₆H₂₁NO₆

Molecular Weight 323.34 g/mol

Appearance White to off-white powder

CAS Number 51186-58-4

Quantitative Solubility Profile
Precise quantitative solubility data for Boc-D-Asp(OBzl)-OH in a wide range of common

organic solvents is not extensively documented in publicly available literature. However, based

on manufacturer specifications and related compounds, the following table summarizes the
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available information. It is important to note that solubility can be influenced by factors such as

temperature, the specific lot of the compound, and the presence of impurities.

Solvent Abbreviation Solubility (mg/mL) Notes

Dimethyl Sulfoxide DMSO 100[1]
Requires sonication

for dissolution.[1]

Dimethylformamide DMF Clearly Soluble*

A concentration of 1

mmole in 2 mL is

reported as "clearly

soluble".

Methanol MeOH Soluble**

The L-enantiomer is

soluble at 10 mg/mL.

Similar solubility is

expected for the D-

enantiomer.

Dichloromethane DCM Data Not Available -

Tetrahydrofuran THF Data Not Available -

Ethyl Acetate EtOAc Data Not Available -

Acetonitrile ACN Data Not Available -

Isopropanol IPA Data Not Available -

Toluene - Data Not Available -

*A 2% solution of the L-enantiomer in DMF (20 mg/mL) has been reported, suggesting good

solubility. **A 1% solution of the L-enantiomer in methanol (10 mg/mL) has been reported.[2]

For complex formulations, a solubility of at least 2.5 mg/mL has been achieved in the following

mixtures[1]:

10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline

10% DMSO, 90% (20% SBE-β-CD in Saline)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.medchemexpress.com/boc-d-asp-obzl-oh.html
https://www.medchemexpress.com/boc-d-asp-obzl-oh.html
https://www.bioduro.com/adme-solubility-assay.html
https://www.medchemexpress.com/boc-d-asp-obzl-oh.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2761181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10% DMSO, 90% Corn Oil

Given the limited publicly available quantitative data, it is highly recommended that researchers

determine the solubility of Boc-D-Asp(OBzl)-OH in their specific solvent systems

experimentally.

Experimental Protocol for Solubility Determination
The following is a general protocol for determining the thermodynamic solubility of Boc-D-
Asp(OBzl)-OH in an organic solvent of interest.

Materials:

Boc-D-Asp(OBzl)-OH

Organic solvent of interest (e.g., DCM, THF, ACN)

Analytical balance

Vials with screw caps

Vortex mixer

Thermostatic shaker

Centrifuge

Syringe filters (0.22 µm)

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Volumetric flasks and pipettes

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of Boc-D-Asp(OBzl)-OH to a vial.
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Add a known volume of the organic solvent to the vial.

Tightly cap the vial and vortex vigorously for 1-2 minutes.

Place the vial in a thermostatic shaker at a constant temperature (e.g., 25 °C) and shake

for 24-48 hours to ensure equilibrium is reached.

Sample Preparation for Analysis:

After incubation, centrifuge the vial to pellet the undissolved solid.

Carefully withdraw a known volume of the supernatant using a pipette.

Filter the supernatant through a 0.22 µm syringe filter to remove any remaining solid

particles.

Dilute the filtered supernatant with a known volume of the solvent to bring the

concentration within the linear range of the HPLC calibration curve.

HPLC Analysis:

Prepare a series of standard solutions of Boc-D-Asp(OBzl)-OH of known concentrations

in the solvent.

Generate a calibration curve by injecting the standard solutions into the HPLC and plotting

the peak area against concentration.

Inject the diluted sample of the saturated solution and determine its concentration from the

calibration curve.

Calculation of Solubility:

Calculate the concentration of the saturated solution by multiplying the concentration of

the diluted sample by the dilution factor.

Express the solubility in the desired units (e.g., mg/mL or g/L).

Visualization of Experimental Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b2761181?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2761181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the workflow for determining the solubility of Boc-D-
Asp(OBzl)-OH.

Experimental Workflow for Solubility Determination

Add excess Boc-D-Asp(OBzl)-OH
to solvent

Equilibrate in
thermostatic shaker

24-48h

Centrifuge to
pellet solid

Filter supernatant
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Analyze by HPLC

Calculate solubility

Click to download full resolution via product page

Caption: Workflow for determining the solubility of Boc-D-Asp(OBzl)-OH.
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Role in Peptide Synthesis
Boc-D-Asp(OBzl)-OH is a standard building block for the incorporation of D-aspartic acid

residues in Boc-based solid-phase peptide synthesis (SPPS). The workflow for its utilization in

SPPS is outlined below.
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Workflow for Boc-D-Asp(OBzl)-OH in SPPS

Peptide Chain Elongation Cycle
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Boc Deprotection
(e.g., TFA in DCM)

Washing

Neutralization
(e.g., DIEA in DMF)

Coupling:
Boc-D-Asp(OBzl)-OH
+ Coupling Reagents

Washing

Repeat Cycle

for next amino acid

Final Deprotection and
Cleavage from Resin
(e.g., HF or TFMSA)

After final residue

Peptide Purification
(e.g., RP-HPLC)

Click to download full resolution via product page

Caption: General workflow for the use of Boc-D-Asp(OBzl)-OH in SPPS.
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This guide provides a foundational understanding of the solubility characteristics of Boc-D-
Asp(OBzl)-OH. For critical applications, it is imperative to perform experimental validation of

solubility in the specific solvent systems and conditions employed in your research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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